Methyl 4-amino-3-(2-ethoxy-2-oxoethyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 4-amino-3-(2-ethoxy-2-oxoethyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C9H12N2O4S2/c1-3-15-5(12)4-11-7(10)6(8(13)14-2)17-9(11)16/h3-4,10H2,1-2H3
• InChI Key: NMJJLAKCEUTLBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=C(SC1=S)C(=O)OC)N
• Molecular Formula: C9H12N2O4S2
• Molecular Weight: 276.3 g/mol
• CAS No.: 689772-66-5

Description

Methyl 4-amino-3-(2-ethoxy-2-oxoethyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C9H12N2O4S2 and its molecular weight is 276.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Transformation

Methyl 4-amino-3-(2-ethoxy-2-oxoethyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate serves as a precursor in the synthesis of complex heterocyclic compounds. For instance, it can be transformed into (4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates, showcasing its utility in creating diverse chemical structures for further pharmaceutical and chemical research (Žugelj et al., 2009). Additionally, this compound is involved in the production of 5-aryl substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates, indicating its versatility in synthesizing thiazolo-pyridine derivatives with potential biological activities (Albreht et al., 2009).

Photophysical Properties

Research on related sulfur-containing heterocyclic compounds, such as thiazoles with sulfur-containing functional groups, highlights the exploration of their photophysical properties. These studies provide insights into how variations in sulfur-containing groups affect the electronic structures and photophysical behaviors of thiazoles, which could inform the development of fluorescent molecules for material sciences, sensing applications, and biomolecular sciences (Murai et al., 2018).